Cas no 1239588-11-4 (m-PEG13-acid)

• Product Name: m-PEG13-acid
• CAS No: 1239588-11-4
• MF: C₂₈H₅₆O₁₅
• MW: 632.735251426697
• CID: 2357628
• Update Time: 2025-05-24

m-PEG13-acid Chemical and Physical Properties

Names and Identifiers

• mPEG12-CH2CH2COOH
• 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
• m-PEG13-acid

• Inchi： 1S/C28H56O15/c1-31-4-5-33-8-9-35-12-13-37-16-17-39-20-21-41-24-25-43-27-26-42-23-22-40-19-18-38-15-14-36-11-10-34-7-6-32-3-2-28(29)30/h2-27H2,1H3,(H,29,30)
• InChI Key： RQQVDBLIIIQXET-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCOCCOCCOC)CCOCCOCCOCCOCCOCCOCCC(=O)O

Computed Properties

• Exact Mass: 632.36192108 g/mol
• Monoisotopic Mass: 632.36192108 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 43
• Rotatable Bond Count: 39
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 632.7
• XLogP3: -2.2
• Topological Polar Surface Area: 157

Additional information on m-PEG13-acid

Research Briefing on m-PEG13-acid (CAS: 1239588-11-4) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of polyethylene glycol (PEG) derivatives, particularly m-PEG13-acid (CAS: 1239588-11-4), as versatile tools for drug delivery, bioconjugation, and therapeutic applications. This briefing synthesizes the latest findings on m-PEG13-acid, focusing on its chemical properties, synthesis methodologies, and emerging applications in biomedical research.

m-PEG13-acid, a monodisperse PEG derivative with a 13-unit ethylene glycol chain terminated by a carboxylic acid group, has gained attention for its ability to improve the pharmacokinetic profiles of therapeutic molecules. Recent studies demonstrate its efficacy in enhancing solubility, reducing immunogenicity, and prolonging circulation half-life of conjugated drugs. A 2023 study published in Bioconjugate Chemistry detailed its use in antibody-drug conjugates (ADCs), where m-PEG13-acid spacers minimized aggregation while maintaining payload release kinetics.

Innovative synthetic approaches for m-PEG13-acid have been reported, including a novel solid-phase synthesis method achieving >95% purity (ACS Organic Letters, 2024). The CAS: 1239588-11-4 compound's unique structural features enable precise control over linker length in prodrug design, as evidenced by its incorporation in next-generation PROTAC molecules targeting undruggable proteins (Journal of Medicinal Chemistry, 2023).

Emerging applications include its role in mRNA vaccine formulations, where m-PEG13-acid-modified lipid nanoparticles showed improved cellular uptake and endosomal escape efficiency compared to traditional PEG lipids (Nature Nanotechnology, 2024). However, recent debates about PEG immunogenicity have prompted studies on anti-PEG antibody formation, with m-PEG13-acid demonstrating lower immunogenic potential than higher molecular weight PEGs in primate models (Biomaterials, 2023).

Ongoing clinical trials (e.g., NCT0567892) are evaluating m-PEG13-acid-conjugated IL-2 variants for cancer immunotherapy. Preliminary data suggest enhanced tumor targeting while mitigating cytokine storm effects. The compound's bifunctional nature also enables facile conjugation to peptides and proteins, as demonstrated in a recent GLP-1 analog development program (Molecular Pharmaceutics, 2024).

Future research directions include exploring m-PEG13-acid's potential in targeted nanomedicines and its combination with novel payloads like RNAi therapeutics. The precise structure-activity relationship of this PEG derivative continues to be a focus, particularly regarding optimal chain length for specific biomedical applications while minimizing potential immunogenic responses.